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Compound of Interest

Compound Name: N,N-Dimethyloctanamide

Cat. No.: B075486 Get Quote

This guide provides essential safety and logistical information for the proper disposal of N,N-
Dimethyloctanamide, designed for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring personnel safety and

environmental protection.

Immediate Safety and Handling Precautions
Before handling N,N-Dimethyloctanamide for disposal, it is imperative to use appropriate

Personal Protective Equipment (PPE). The chemical is known to cause skin and eye irritation.

[1][2][3]

Gloves: Wear chemical-impermeable gloves (e.g., nitrile rubber).

Eye Protection: Use safety glasses with side shields or chemical safety goggles.[1][2]

Lab Coat: A standard lab coat is required to prevent skin contact.[1]

Ventilation: All handling and preparation for disposal should occur in a well-ventilated area,

preferably within a chemical fume hood, to minimize the risk of inhaling vapors, which may

cause respiratory irritation.[1][2][4]

Waste Characterization and Segregation
Proper disposal begins with correctly identifying the waste stream. As the generator, you are

responsible for determining if the chemical waste is hazardous under local, state, and federal
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regulations.[5][6]

Hazardous Characteristics: N,N-Dimethyloctanamide is not readily biodegradable and can

persist in the environment, posing a threat to soil and water.[1] It is also considered harmful

to aquatic life with long-lasting effects.[7]

Regulatory Framework: In the United States, the Environmental Protection Agency (EPA)

regulates hazardous waste under the Resource Conservation and Recovery Act (RCRA).[5]

[8] This framework manages hazardous waste from "cradle-to-grave."[5][9]

Segregation: Do not mix N,N-Dimethyloctanamide waste with other waste streams unless

explicitly permitted by your institution's environmental health and safety (EHS) office. It is

incompatible with strong acids and bases.[1]

On-site Storage and Labeling
Pending collection by a licensed disposal service, store N,N-Dimethyloctanamide waste

safely and securely.

Container: Use a suitable, tightly closed, and properly sealed container that is compatible

with the chemical. Be aware that N,N-Dimethyloctanamide can dissolve or swell certain

plastics and elastomers.[1]

Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical

name: "N,N-Dimethyloctanamide." Include the date of accumulation and any other

information required by your institution.

Storage Area: Store the sealed container in a designated, well-ventilated, and cool, dry

secondary containment area away from incompatible materials.

Disposal Procedure
The recommended and required method for disposing of N,N-Dimethyloctanamide is through

a licensed professional waste disposal company.

Contact Professionals: Arrange for pickup with a licensed hazardous waste disposal service.

[4] Your institution's EHS department will have approved vendors and procedures.
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Incineration: The typical disposal method for this type of chemical is high-temperature

incineration in a specialized facility equipped with an afterburner and scrubber.[4]

Contaminated Materials: Dispose of any materials used for cleanup (e.g., absorbent pads,

contaminated PPE) and empty containers as hazardous waste, following the same

procedure as the chemical itself.[4]

Crucially, DO NOT dispose of N,N-Dimethyloctanamide down the drain or in regular trash.[2]

[4] This is to prevent environmental contamination and potential damage to plumbing

infrastructure.

Spill and Emergency Procedures
In case of a spill, take the following immediate actions:

Evacuate: Evacuate non-essential personnel from the immediate area.[2]

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, use an inert absorbent material (e.g., vermiculite, dry sand) to soak

up the chemical.[7] Avoid creating dust.[4]

Collect: Carefully sweep or shovel the absorbed material into a suitable, closed container for

disposal.[2][4]

Decontaminate: Clean the spill area thoroughly.

Seek Medical Attention:

Skin Contact: Wash the affected area with soap and plenty of water. Consult a physician if

irritation persists.[4]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[4]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration and

consult a physician.[4]
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Ingestion: Rinse the mouth with water. Never give anything by mouth to an unconscious

person. Consult a physician.[4]

Quantitative Data Summary
While specific toxicological data for N,N-Dimethyloctanamide is limited, data from surrogate

chemicals are used for hazard assessment.[10] The chemical, physical, and toxicological

properties have not been thoroughly investigated.[4]

Property Value Source / Notes

Molecular Formula C₁₀H₂₁NO [3][4]

Molecular Weight 171.28 g/mol [3][4]

GHS Hazard Statements

H315: Causes skin

irritationH318/H319: Causes

serious eye

damage/irritationH335: May

cause respiratory irritation

[3]

Acute Oral Toxicity (LD50)
> 5000 mg/kg (Rat, surrogate

data)
[10]

Acute Dermal Toxicity (LD50)
> 400 mg/kg (Rat, surrogate

data)
[10]

Acute Inhalation (LC50)
> 3.55 mg/L (Rat, surrogate

data)
[10]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of N,N-
Dimethyloctanamide waste.
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N,N-Dimethyloctanamide Disposal Workflow

Step 1: Preparation & Collection

Step 2: Interim Storage

Step 3: Final Disposal

Waste Generation
(N,N-Dimethyloctanamide)

Wear Full PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste Stream
(Avoid mixing)

Collect in a Labeled,
Compatible Waste Container

Store in a Designated,
Secure Secondary Containment Area

Is this drain or
trash disposal?

PROHIBITED
Do Not Dispose in Sink or Trash

Yes

Contact Licensed Hazardous
Waste Disposal Service

No

Arrange for Waste Pickup
(Follow EHS Protocol)

Waste Manifested & Transported
for High-Temperature Incineration

Click to download full resolution via product page

Caption: Workflow for the safe disposal of N,N-Dimethyloctanamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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